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Compound of Interest

Compound Name:
1-Methyl-1H-imidazole-2-

carbonitrile

Cat. No.: B1311410 Get Quote

Essential Safety and Handling Guide for 1-Methyl-
1H-imidazole-2-carbonitrile
Disclaimer: A specific Safety Data Sheet (SDS) for 1-Methyl-1H-imidazole-2-carbonitrile was

not readily available. The following guidance is based on the safety data for structurally similar

compounds, including other imidazole derivatives. It is imperative to handle this chemical with

caution and to conduct a thorough risk assessment before use.

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-Methyl-1H-imidazole-2-
carbonitrile.

Hazard Identification and Personal Protective Equipment
(PPE)
Based on related imidazole compounds, 1-Methyl-1H-imidazole-2-carbonitrile is anticipated

to be harmful if swallowed, cause skin irritation, and serious eye damage. Appropriate personal

protective equipment is crucial to minimize exposure risks.

Recommended Personal Protective Equipment:
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

dust.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact. Gloves

should be inspected before

use and disposed of properly.

Skin and Body Protection
Laboratory coat, long pants,

and closed-toe shoes.
Minimizes skin exposure.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[1][2] If ventilation is

inadequate, a NIOSH-

approved respirator may be

necessary.

Reduces the risk of inhaling

dust or vapors.

Safe Handling and Storage
Proper handling and storage procedures are vital to maintain the integrity of the chemical and

ensure the safety of laboratory personnel.

Operational Plan:

Engineering Controls: Always work in a well-ventilated laboratory, preferably within a certified

chemical fume hood.[1][2] Ensure that an emergency eyewash station and safety shower are

readily accessible.[3]

Handling Practices: Avoid direct contact with the skin and eyes.[4] Do not breathe dust or

vapors.[1] Wash hands thoroughly after handling.[5]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[6] Keep

away from incompatible materials such as strong oxidizing agents.[1][6]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA1257522&productDescription=1-METHYLIMIDAZOLE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC127005000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1257522&productDescription=1-METHYLIMIDAZOLE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC127005000&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/M2073_MSDS.pdf
https://www.angenechemical.com/sds/120118-14-1.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1257522&productDescription=1-METHYLIMIDAZOLE+100G&vendorId=VN00024248&countryCode=US&language=en
https://mmbio.byu.edu/0000017b-413c-d95f-a1ff-5dbf87410001/sds-sheets-imidazole-pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Imidazole-v-06-05-2020.docx
https://www.fishersci.com/store/msds?partNumber=AAA1257522&productDescription=1-METHYLIMIDAZOLE+100G&vendorId=VN00024248&countryCode=US&language=en
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Imidazole-v-06-05-2020.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][3]

Skin Contact

Immediately remove all contaminated clothing

and wash the affected area with soap and plenty

of water for at least 15 minutes. Seek medical

attention if irritation persists.[1][3]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental protection.

Spill Response:

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material to contain the spill.

Clean-up: Carefully sweep or scoop up the material and place it in a suitable, labeled

container for disposal.[4] Avoid generating dust.

Decontaminate: Clean the spill area thoroughly with a suitable solvent.
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Disposal:

Dispose of 1-Methyl-1H-imidazole-2-carbonitrile and any contaminated materials as

hazardous waste.[5]

All waste must be disposed of in accordance with federal, state, and local environmental

regulations.[3]

Experimental Workflow: Chemical Spill Response
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Caption: Workflow for a safe and effective response to a chemical spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1311410?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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